Cas no 89260-49-1 (Benzenamine, 3-(2-methyl-5-oxazolyl)-)

Benzenamine, 3-(2-methyl-5-oxazolyl)- structure
89260-49-1 structure
Product Name:Benzenamine, 3-(2-methyl-5-oxazolyl)-
CAS No:89260-49-1
MF:C10H10N2O
MW:174.199202060699
CID:606407
PubChem ID:11073904
Update Time:2025-04-19

Benzenamine, 3-(2-methyl-5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(2-methyl-5-oxazolyl)-
    • 3-(2-methyl-1,3-oxazol-5-yl)aniline
    • MFCD12403870
    • SCHEMBL11147956
    • DTXSID40454205
    • 3-(2-methyloxazol-5-yl)aniline
    • 89260-49-1
    • 3-(2-Methyl-5-oxazolyl)aniline
    • SY314261
    • Inchi: 1S/C10H10N2O/c1-7-12-6-10(13-7)8-3-2-4-9(11)5-8/h2-6H,11H2,1H3
    • InChI Key: HECAJWBGKUZXEJ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų
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